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Compound of Interest

Compound Name: 2-(Bromomethyl)thiolane

Cat. No.: B15323513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(Bromomethyl)thiolane, also known as 2-(bromomethyl)tetrahydrothiophene, is a saturated

heterocyclic compound with potential applications as a building block in organic synthesis,

particularly in the development of novel pharmaceutical agents and other functionalized

materials. Its structure, featuring a reactive bromomethyl group attached to a thiolane ring,

makes it a versatile intermediate for introducing the tetrahydrothiophene moiety into larger

molecules. This guide provides a summary of its known chemical properties, a detailed

hypothetical protocol for its synthesis, and an overview of its expected chemical reactivity.

Chemical Properties
Quantitative data for 2-(Bromomethyl)thiolane is not extensively reported in publicly available

literature. The following table summarizes the fundamental chemical identifiers for this

compound.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15323513?utm_src=pdf-interest
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20469479
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15323513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 53310-35-3 [1]

Molecular Formula C₅H₉BrS [1]

Molecular Weight 181.10 g/mol [1]

IUPAC Name 2-(bromomethyl)thiolane [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Not available

Synthesis of 2-(Bromomethyl)thiolane
A plausible and commonly employed method for the synthesis of 2-(bromomethyl)thiolane
would involve the bromination of the corresponding primary alcohol, (tetrahydrothiophen-2-

yl)methanol. This transformation can be efficiently achieved using phosphorus tribromide

(PBr₃).

Proposed Experimental Protocol: Synthesis from
(Tetrahydrothiophen-2-yl)methanol
This protocol is a standard procedure for the conversion of primary alcohols to alkyl bromides.

Materials:

(Tetrahydrothiophen-2-yl)methanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve (tetrahydrothiophen-2-yl)methanol in anhydrous diethyl ether.

Cool the solution in an ice bath with stirring.

Slowly add phosphorus tribromide (1/3 molar equivalent) to the stirred solution via a

dropping funnel over a period of 30-60 minutes, ensuring the internal temperature remains

below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.

Gently reflux the mixture for 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

After the reaction is complete, cool the mixture back to 0 °C in an ice bath.

Slowly and carefully quench the reaction by the dropwise addition of water.
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Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium

bicarbonate solution, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude 2-(bromomethyl)thiolane can be purified by vacuum distillation.

Starting Material

Reaction

Workup

Purification

Final Product

(Tetrahydrothiophen-2-yl)methanol in
Anhydrous Diethyl Ether

1. Cool to 0°C
2. Add PBr₃ dropwise
3. Reflux for 2-4 hours

Reagents

1. Quench with water
2. Wash with NaHCO₃, H₂O, Brine

3. Dry with MgSO₄

Quenching & Extraction

Vacuum Distillation

Isolation

2-(Bromomethyl)thiolane

Pure Compound
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Caption: Synthetic workflow for 2-(Bromomethyl)thiolane.

Chemical Reactivity
As a primary alkyl bromide, 2-(bromomethyl)thiolane is anticipated to be a versatile substrate

for nucleophilic substitution reactions. The carbon atom of the bromomethyl group is

electrophilic and will readily react with a variety of nucleophiles, leading to the displacement of

the bromide leaving group. This makes it a valuable intermediate for introducing the thiolane

moiety into more complex molecular architectures.

Nucleophilic Substitution Reactions
The general reaction scheme involves the attack of a nucleophile (Nu⁻) on the methylene

carbon, resulting in the formation of a new carbon-nucleophile bond and the departure of the

bromide ion.

Common nucleophiles that are expected to react with 2-(bromomethyl)thiolane include:

Amines (R-NH₂): to form secondary amines.

Azides (N₃⁻): to form organic azides, which can be further reduced to primary amines.

Cyanides (CN⁻): to form nitriles, which can be hydrolyzed to carboxylic acids.

Thiolates (RS⁻): to form thioethers.

Alkoxides (RO⁻): to form ethers.

Carboxylates (RCOO⁻): to form esters.

2-(Bromomethyl)thiolane

Substituted Thiolane Derivative

Sɴ2 Reaction

Nucleophile (Nu⁻)

Bromide Ion (Br⁻)Displacement
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Caption: General scheme for nucleophilic substitution.

Signaling Pathways and Biological Activity
There is no specific information available in the searched scientific literature regarding the

involvement of 2-(bromomethyl)thiolane in any signaling pathways or its specific biological

activities. Its utility in drug development would primarily be as a synthetic intermediate to

construct more complex molecules that may have biological targets.

Safety Information
Specific safety data for 2-(bromomethyl)thiolane is not readily available. However, based on

its structure as an alkyl bromide, it should be handled with caution in a well-ventilated fume

hood. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and

a lab coat, should be worn at all times. Alkylating agents are often toxic and can be irritants.

Conclusion
2-(Bromomethyl)thiolane is a potentially useful, yet under-documented, chemical

intermediate. While detailed experimental data on its physical properties are scarce, its

synthesis can be reasonably achieved through standard organic chemistry methods. Its

reactivity is predicted to be dominated by nucleophilic substitution, making it a valuable tool for

the introduction of the thiolane functional group in the synthesis of novel compounds for

pharmaceutical and materials science research. Further investigation into the specific

properties and reactions of this compound is warranted to fully explore its synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-(Bromomethyl)thiolane (53310-35-3) for sale [vulcanchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15323513?utm_src=pdf-body-img
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-body
https://www.benchchem.com/product/b15323513?utm_src=pdf-custom-synthesis
https://www.vulcanchem.com/product/vc20469479
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15323513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
of 2-(Bromomethyl)thiolane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15323513#2-bromomethyl-thiolane-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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